2-(2-phenyl-1H-1,3-benzodiazol-1-yl)acetic acid

• IUPAC Name: 2-(2-phenylbenzimidazol-1-yl)acetic acid
• InChI: InChI=1S/C15H12N2O2/c18-14(19)10-17-13-9-5-4-8-12(13)16-15(17)11-6-2-1-3-7-11/h1-9H,10H2,(H,18,19)
• InChI Key: YIZCZAATUVLJSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=CC=CC=C3N2CC(=O)O
• Molecular Formula: C15H12N2O2
• Molecular Weight: 252.27 g/mol
• CAS No.: 92437-42-8

Description

2-(2-phenyl-1H-1,3-benzodiazol-1-yl)acetic acid is a useful research compound. Its molecular formula is C15H12N2O2 and its molecular weight is 252.273. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

• Design and Synthesis for Anticancer Activity : A series of compounds were synthesized using 2-(4-methylphenyl)acetic acid, a derivative of 2-(2-phenyl-1H-1,3-benzodiazol-1-yl)acetic acid, which exhibited moderate to excellent anticancer activity against various cancer cell lines including breast, lung, colon, and ovarian cancers (Ravinaik et al., 2021).

• Synthesis and Characterization for Anticancer Evaluation : Another study utilized a similar approach, synthesizing compounds with potential anticancer effects against breast cancer cell lines (Salahuddin et al., 2014).

Chemical Properties and Applications

• Chromotropic Properties of Derivatives : Research on imidazole derivatives produced from 3,6-bis(4,5-diphenyl-2H-imidazol-2-ylidene)cyclohexa-1,4-diene, a compound related to this compound, demonstrated interesting chromotropic properties, useful in chemical sensing applications (Sakaino, 1983).

• Photochemical Studies : A photochemical study of diclofenac, a derivative, revealed insights into the transformation products of this compound in aqueous solutions, highlighting its relevance in environmental chemistry and photodegradation studies (Eriksson et al., 2010).

Biological Applications

• Aldose Reductase Inhibitors : Certain derivatives of this compound showed potent activity as aldose reductase inhibitors, with potential applications in treating conditions like cataracts (La Motta et al., 2008).

• Fluorescence Properties for Metal Ion Sensing : A study on the fluorescence properties of a synthesized compound from this chemical class demonstrated its potential as a selective sensor for cobalt ions (Li Rui-j, 2013).